Cas no 19878-71-8 (3-ethoxybutanoic acid)

3-Ethoxybutanoic acid is a versatile organic compound characterized by its carboxylic acid functional group and ethoxy substituent. This clear, colorless liquid is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure allows for efficient reactivity in esterification and condensation reactions, making it valuable for constructing complex molecular frameworks. The ethoxy group enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. With a moderate boiling point and stable shelf life under proper storage conditions, 3-ethoxybutanoic acid offers reliable performance in industrial and laboratory applications. Proper handling is recommended due to its acidic nature.

3-ethoxybutanoic acid structure

Product Name:3-ethoxybutanoic acid

CAS No:19878-71-8

MF:C₆H₁₂O₃

MW:132.157682418823

CID:3039588

PubChem ID:20508399

Update Time:2025-10-21

3-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-ethoxybutanoic acid
- 3-ethoxy-butyric acid; 3-Aethoxy-buttersaeure; β-Aethoxy-buttersaeure; 3-ethoxy-butanoic acid
- DTXSID40870461
- EN300-1845498
- 19878-71-8
- SCHEMBL156206
- 3-ethoxybutyric acid
- Inchi： 1S/C6H12O3/c1-3-9-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
- InChI Key： OPXOAENGHZNGBT-UHFFFAOYSA-N
- SMILES： CCOC(CC(=O)O)C

Computed Properties

Exact Mass: 132.07900
Monoisotopic Mass: 132.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 90.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 0.4

Experimental Properties

PSA: 46.53000
LogP: 0.88610

3-ethoxybutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1845498-0.05g	3-ethoxybutanoic acid	19878-71-8	0.05g	$227.0	2023-09-19
Enamine	EN300-1845498-0.1g	3-ethoxybutanoic acid	19878-71-8	0.1g	$238.0	2023-09-19
Enamine	EN300-1845498-0.25g	3-ethoxybutanoic acid	19878-71-8	0.25g	$249.0	2023-09-19
Enamine	EN300-1845498-0.5g	3-ethoxybutanoic acid	19878-71-8	0.5g	$260.0	2023-09-19
Enamine	EN300-1845498-1.0g	3-ethoxybutanoic acid	19878-71-8	1g	$971.0	2023-06-03
Enamine	EN300-1845498-2.5g	3-ethoxybutanoic acid	19878-71-8	2.5g	$529.0	2023-09-19
Enamine	EN300-1845498-5.0g	3-ethoxybutanoic acid	19878-71-8	5g	$2816.0	2023-06-03
Enamine	EN300-1845498-10.0g	3-ethoxybutanoic acid	19878-71-8	10g	$4176.0	2023-06-03
Enamine	EN300-1845498-1g	3-ethoxybutanoic acid	19878-71-8	1g	$271.0	2023-09-19
Enamine	EN300-1845498-5g	3-ethoxybutanoic acid	19878-71-8	5g	$783.0	2023-09-19